
Personal protective equipment for handling
Ethyl 4-oxo-4H-chromene-2-carboxylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Ethyl 4-oxo-4H-chromene-2-

carboxylate

Cat. No.: B078086 Get Quote

Essential Safety and Handling Guide for Ethyl 4-
oxo-4H-chromene-2-carboxylate
This guide provides critical safety, handling, and disposal information for Ethyl 4-oxo-4H-
chromene-2-carboxylate (CAS: 14736-31-3), tailored for researchers, scientists, and drug

development professionals. Adherence to these protocols is essential for ensuring personal

safety and regulatory compliance in the laboratory.

Hazard Assessment
While comprehensive toxicological data for Ethyl 4-oxo-4H-chromene-2-carboxylate is not

readily available, information on structurally similar compounds, such as Ethyl 6-iodo-4-oxo-4H-

chromene-2-carboxylate, indicates potential health hazards.[1] Users should handle this

chemical with care, assuming it may cause irritation to the eyes, skin, and respiratory tract.[1] It

may also be harmful if swallowed, inhaled, or absorbed through the skin.[1]

Personal Protective Equipment (PPE)
Consistent and correct use of Personal Protective Equipment is the most critical line of defense

against potential exposure. The following PPE is mandatory when handling Ethyl 4-oxo-4H-
chromene-2-carboxylate.
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Protection Area Equipment Specification & Purpose

Eye/Face
Safety Glasses with Side

Shields or Goggles

Must be worn at all times to

protect against splashes or

airborne particles.

Hand Chemical-Resistant Gloves

Wear appropriate protective

gloves (e.g., nitrile rubber) to

prevent skin contact.[1]

Body Laboratory Coat

A standard, fully-buttoned lab

coat is required to protect skin

and personal clothing from

contamination.[1]

Respiratory
NIOSH/MSHA Approved

Respirator

Use in areas with inadequate

ventilation or when there is a

risk of generating dust or

aerosols. Follow OSHA

respirator regulations (29 CFR

1910.134) or European

Standard EN 149.[1]

Quantitative and Physical Data
Quantitative toxicological data such as LD50/LC50 values for Ethyl 4-oxo-4H-chromene-2-
carboxylate are not currently available in the public domain.[1] Researchers should proceed

with the assumption that the compound is hazardous.
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Property Value

Molecular Formula C₁₂H₁₀O₄

Molecular Weight 218.21 g/mol

Appearance Yellow Solid

Melting Point 71-72 °C

Boiling Point 325 °C

Flash Point 143 °C

Density 1.289 g/cm³

Storage Temperature 0-8 °C

Data sourced from Chem-Impex and Echemi.[2][3]

Operational Plan: Safe Handling Protocol
A systematic approach to handling ensures minimal exposure and reduces the risk of

accidents.

Step 1: Preparation

Thoroughly review this safety guide and the available Safety Data Sheet (SDS) for any

related compounds.

Ensure a chemical fume hood is operational and available for use.

Verify that an eyewash station and safety shower are unobstructed and accessible.

Step 2: Engineering Controls

Conduct all handling operations, especially weighing and solution preparation, inside a

certified chemical fume hood or a well-ventilated enclosure to maintain low airborne

concentrations.[1]

Step 3: Donning PPE
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Put on all required PPE as detailed in the table above before entering the handling area.

Step 4: Chemical Handling

Avoid direct contact with skin and eyes.[1]

Handle the solid material carefully to prevent the formation of dust.

Avoid breathing any dust, vapor, mist, or gas.[1]

When preparing solutions, add the solid to the solvent slowly to prevent splashing.

Step 5: Post-Handling

Thoroughly wash hands and any exposed skin with soap and water after work is complete.

Clean the work area and decontaminate any equipment used.

Emergency Procedures: Spill Response Workflow
In the event of a spill, a swift and organized response is crucial to mitigate hazards. The

following workflow outlines the necessary steps for managing a chemical spill.
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Initial Response & Assessment

Minor Spill Procedure Major Spill Procedure

Spill Detected

Assess Spill Size & Risk

Alert Personnel in
Immediate Area

  Minor Spill
(Manageable by lab personnel)

Evacuate Immediate Area

  Major Spill
(Large quantity, high risk)

Don Additional PPE
(if necessary)

Contain Spill with
Absorbent Material

Collect Residue into Labeled
Hazardous Waste Container

Decontaminate Spill Area

Report Incident to Supervisor

Alert Supervisor & EHS

Isolate the Area
(Close doors, restrict access)

Await EHS Response

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill in the laboratory.
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Logistical Plan: Storage and Disposal
Proper storage and disposal are critical for safety and environmental protection.

Storage:

Store containers in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed when not in use.[1]

Store away from incompatible materials, such as strong oxidizing agents.[1]

Disposal:

Waste Collection: Collect all waste material (including contaminated consumables) in a

dedicated, clearly labeled, and leak-proof container for hazardous waste.

Labeling: The label must include the full chemical name: "Waste Ethyl 4-oxo-4H-chromene-
2-carboxylate." Do not use abbreviations.

Disposal Protocol: This material must be disposed of as hazardous waste. Do not dispose of

it down the drain or in regular trash.[4] Arrange for disposal through a licensed professional

waste disposal service in accordance with all federal, state, and local environmental

regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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